![molecular formula C15H12BrN3O3S B2818324 5-bromo-N-(5-(4-(methylthio)benzyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide CAS No. 1171660-96-0](/img/structure/B2818324.png)
5-bromo-N-(5-(4-(methylthio)benzyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide
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Description
5-bromo-N-(5-(4-(methylthio)benzyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C15H12BrN3O3S and its molecular weight is 394.24. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The design, synthesis, and antimicrobial activity of benzofuran-oxadiazole hybrids were explored, leading to the creation of compounds including variations similar to the specified chemical structure. These compounds were evaluated for their antimicrobial efficacy, showcasing the potential of oxadiazole derivatives in antibacterial and antifungal applications (Sanjeeva et al., 2021).
- Research into 1,3,4-oxadiazole derivatives, including furan-2-yl[1,3,4]oxadiazole-2-thiol and its tautomeric equilibrium, provides insights into the structural and functional versatility of these compounds, contributing to a better understanding of their chemical properties (Koparır et al., 2005).
Biological Activities
- A study on anthranilic diamides analogs containing 1,3,4-oxadiazole rings demonstrated insecticidal activity against Plutella xylostella and Spodoptera exigua, suggesting the utility of such compounds in agricultural pest management. The research highlighted the structure-activity relationship, emphasizing the role of 1,3,4-oxadiazole derivatives in enhancing insecticidal efficacy (Li et al., 2013).
- Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines, incorporating similar structural motifs, were synthesized and assessed for their antiprotozoal activities. These compounds showed promising results against T. b. rhodesiense and P. falciparum, indicating potential therapeutic applications in treating protozoal infections (Ismail et al., 2004).
Synthesis and Reactivity
- The synthesis and reactivity of compounds containing oxadiazole rings, such as the synthesis of heterocycles from arylation products of unsaturated compounds, contribute to the development of new synthetic methodologies. This research provides a foundation for the creation of diverse oxadiazole derivatives with potential scientific applications (Gorak et al., 2009).
Properties
IUPAC Name |
5-bromo-N-[5-[(4-methylsulfanylphenyl)methyl]-1,3,4-oxadiazol-2-yl]furan-2-carboxamide |
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InChI |
InChI=1S/C15H12BrN3O3S/c1-23-10-4-2-9(3-5-10)8-13-18-19-15(22-13)17-14(20)11-6-7-12(16)21-11/h2-7H,8H2,1H3,(H,17,19,20) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKAXGHVNGAGCSX-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CC2=NN=C(O2)NC(=O)C3=CC=C(O3)Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrN3O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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